Cas no 915923-90-9 (1-(2-Fluorophenyl)-2,2-dimethylcyclopropanecarboxylic acid)

• Product Name: 1-(2-Fluorophenyl)-2,2-dimethylcyclopropanecarboxylic acid
• CAS No: 915923-90-9
• MF: C₁₂H₁₃FO₂
• MW: 208.228827238083
• MDL: MFCD08691456
• CID: 996597
• PubChem ID: 45791046
• Update Time: 2025-06-13

1-(2-Fluorophenyl)-2,2-dimethylcyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluorophenyl)-2,2-dimethylcyclopropanecarboxylic acid
• 1-(2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 1-(2-fluorophenyl)-2,2-dimethylcyclopropanecarboxylic acid(SALTDATA: FREE)
• BS-38533
• AKOS006337403
• MFCD08691456
• DTXSID60672383
• 915923-90-9
• 1-(2-FLUOROPHENYL)-2,2-DIMETHYLCYCLOPROPANECARBOXYLICACID
• CHEMBRDG-BB 4006366
• EN300-1831600
• CS-0279279

• MDL： MFCD08691456
• Inchi： 1S/C12H13FO2/c1-11(2)7-12(11,10(14)15)8-5-3-4-6-9(8)13/h3-6H,7H2,1-2H3,(H,14,15)
• InChI Key： AISGDNPYRXZDBS-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1(C(=O)O)CC1(C)C

Computed Properties

• Exact Mass: 208.09000
• Monoisotopic Mass: 208.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 312.0±35.0 °C at 760 mmHg
• Flash Point: 142.5±25.9 °C
• PSA: 37.30000
• LogP: 2.57800
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(2-Fluorophenyl)-2,2-dimethylcyclopropanecarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2-Fluorophenyl)-2,2-dimethylcyclopropanecarboxylic acid

Comprehensive Overview of 1-(2-Fluorophenyl)-2,2-dimethylcyclopropanecarboxylic acid (CAS No. 915923-90-9)

1-(2-Fluorophenyl)-2,2-dimethylcyclopropanecarboxylic acid (CAS No. 915923-90-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This cyclopropane derivative is characterized by its unique structural features, including a fluorophenyl group and a dimethylcyclopropane ring, which contribute to its potential applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for synthesizing bioactive molecules, particularly in the development of novel enzyme inhibitors and receptor modulators.

The compound’s carboxylic acid moiety enhances its reactivity, making it a versatile intermediate in organic synthesis. Its fluorine substitution at the phenyl ring is a critical design element, as fluorine atoms are known to improve metabolic stability and binding affinity in drug candidates. This aligns with current trends in medicinal chemistry, where fluorinated compounds are heavily investigated for their therapeutic potential. The dimethylcyclopropane scaffold further adds steric hindrance, which can influence conformational stability—a hot topic in structure-activity relationship (SAR) studies.

In the context of green chemistry, 1-(2-Fluorophenyl)-2,2-dimethylcyclopropanecarboxylic acid has been evaluated for its synthetic efficiency and environmental impact. Modern laboratories prioritize sustainable methods, and this compound’s potential for atom-economical reactions resonates with industry demands. Additionally, its applications extend to material science, where its rigid structure could contribute to advanced polymers or coatings with tailored properties—a subject frequently searched in AI-driven material design databases.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing this compound. Purity and stability are paramount, especially given its use in high-value research. Questions like "How to purify fluorinated cyclopropane derivatives?" or "What solvents optimize 1-(2-Fluorophenyl)-2,2-dimethylcyclopropanecarboxylic acid synthesis?" are common in academic forums, reflecting user interest in practical protocols.

From a commercial perspective, CAS No. 915923-90-9 is supplied by specialty chemical vendors catering to pharmaceutical R&D and contract manufacturing organizations (CMOs). Its pricing and availability often correlate with demand for fluorine-containing intermediates, a market segment experiencing steady growth. Regulatory compliance, such as REACH and GMP standards, is another focal point for buyers, underscoring the need for transparent documentation.

Future research may explore 1-(2-Fluorophenyl)-2,2-dimethylcyclopropanecarboxylic acid in catalysis or as a precursor for bioconjugation—areas gaining traction in precision medicine. Its combination of fluorine and cyclopropane motifs positions it as a candidate for proteolysis-targeting chimeras (PROTACs), a revolutionary approach in drug development. Such innovations align with searches for "next-generation therapeutic platforms" and "small-molecule degraders."

In summary, 1-(2-Fluorophenyl)-2,2-dimethylcyclopropanecarboxylic acid exemplifies the intersection of structural complexity and functional utility. Its relevance to drug design, sustainable chemistry, and advanced materials ensures continued interest, making it a compound worth monitoring in scientific and industrial landscapes.